molecular formula C11H16O3 B8743220 2,4-Bis(hydroxymethyl)-3,5,6-trimethylphenol CAS No. 145668-05-9

2,4-Bis(hydroxymethyl)-3,5,6-trimethylphenol

Cat. No. B8743220
CAS RN: 145668-05-9
M. Wt: 196.24 g/mol
InChI Key: LHAFIIKXHNDCLZ-UHFFFAOYSA-N
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Description

2,4-Bis(hydroxymethyl)-3,5,6-trimethylphenol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

145668-05-9

Molecular Formula

C11H16O3

Molecular Weight

196.24 g/mol

IUPAC Name

2,4-bis(hydroxymethyl)-3,5,6-trimethylphenol

InChI

InChI=1S/C11H16O3/c1-6-7(2)11(14)10(5-13)8(3)9(6)4-12/h12-14H,4-5H2,1-3H3

InChI Key

LHAFIIKXHNDCLZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C(=C1CO)C)CO)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 2 liter four-necked flask were charged 136.19 g of 2,3,5-trimethylphenol, 48.0 g of sodium hydroxide and 480 g of water. While stirring at 40° C., 486.91 g of 37% formaldehyde was added dropwise thereto over one hour, and the reaction was conducted for 3 more hours. After completion of the reaction, 180.15 g of 90% aqueous acetic acid solution was added for neutralization, then the mixture was cooled to25° C. and filtered. The filtrate was extracted with 1000 g of ethylacetate and the ethyl acetate layer was washed with water and concentrated.To the concentrated mass, 500 g of toluene was added and the mixture was cooled to 20° C. and filtered. The filter cake thus obtained was rinsed with 400 g of toluene and dried a whole day and night at 45°C. under reduced pressure to obtain 100 g of 2,4-bis(hydroxymethyl)-3,5,6-trimethylphenol.
Quantity
136.19 g
Type
reactant
Reaction Step One
Quantity
48 g
Type
reactant
Reaction Step One
Name
Quantity
480 g
Type
reactant
Reaction Step One
Quantity
486.91 g
Type
reactant
Reaction Step Two
Quantity
180.15 g
Type
reactant
Reaction Step Three

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